Cas no 2228761-44-0 (1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228761-44-0
• MF: C₉H₁₁BrN₂S
• MW: 259.166039705276
• CID: 5997826
• PubChem ID: 165642168
• Update Time: 2025-10-30

1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine
• EN300-1926686
• 2228761-44-0
• 1-[1-(2-bromo-1,3-thiazol-4-yl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C9H11BrN2S/c10-7-12-6(5-13-7)8(1-2-8)9(11)3-4-9/h5H,1-4,11H2
• InChI Key： ARZDSSQUFLHBLW-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 257.98263g/mol
• Monoisotopic Mass: 257.98263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine

Comprehensive Overview of 1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228761-44-0)

The compound 1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228761-44-0) is a structurally unique chemical entity that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its molecular framework, featuring a bromothiazole moiety and dual cyclopropyl rings, makes it a valuable intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and material science due to its versatile reactivity and stability.

One of the most searched questions about this compound revolves around its synthetic routes and reactivity. The presence of the 2-bromo-1,3-thiazole group allows for selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. Additionally, the cyclopropylamine segment is known for its role in enhancing the metabolic stability of bioactive molecules, a topic frequently explored in drug design forums and publications.

In recent years, the demand for heterocyclic compounds like 1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine has surged, driven by advancements in high-throughput screening and fragment-based drug discovery. This compound's ability to serve as a building block for small-molecule inhibitors has made it a focal point in studies targeting protein-protein interactions and enzyme modulation. Its CAS No. 2228761-44-0 is often cited in patent literature, highlighting its industrial relevance.

Another trending topic tied to this compound is its role in green chemistry. Researchers are investigating eco-friendly synthetic methods to produce 1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine with minimal waste and energy consumption. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing. The compound's bromothiazole core also finds applications in fluorescent probes and materials science, where its photophysical properties are exploited for sensing and optoelectronic devices.

From a regulatory perspective, 1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine is not classified as a hazardous substance under major chemical inventories, making it accessible for research and development. However, proper handling protocols are recommended due to its reactive functional groups. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize its purity and structure, ensuring reproducibility in experimental settings.

In conclusion, 1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228761-44-0) stands out as a multifaceted compound with broad utility in scientific and industrial applications. Its unique architecture and functional groups make it a subject of ongoing research, particularly in medicinal chemistry and materials engineering. As interest in tailored heterocycles grows, this compound is poised to play a pivotal role in innovation across multiple disciplines.